Cas no 25237-06-3 (Butane,1,1,2,3,4,4-hexachloro-)

• Product Name: Butane,1,1,2,3,4,4-hexachloro-
• CAS No: 25237-06-3
• MF: C₄H₄Cl₆
• MW: 264.792555809021
• CID: 271800
• PubChem ID: 32852
• Update Time: 2025-04-19

Butane,1,1,2,3,4,4-hexachloro- Chemical and Physical Properties

Names and Identifiers

• Butane,1,1,2,3,4,4-hexachloro-
• 1,1,2,3,4,4-hexachlorobutane
• 1,1,2,3,4,4-Hexachlor-butan
• 1,1,2,3,4,4-hexachloro-butane
• BUTANE,1,1,2,3,4,4-HEXACHLORO
• 25237-06-3
• NSC 137772
• BUTANE, 1,1,2,3,4,4-HEXACHLORO-
• BRN 1721030
• 3-01-00-00288 (Beilstein Handbook Reference)
• NSC-137772
• DTXSID90948088
• AKOS024333065
• SCHEMBL7597320
• NSC137772

• Inchi： 1S/C4H4Cl6/c5-1(3(7)8)2(6)4(9)10/h1-4H
• InChI Key： SFLXALQSXXPXLU-UHFFFAOYSA-N
• SMILES： ClC(C(Cl)Cl)C(C(Cl)Cl)Cl

Computed Properties

• Exact Mass: 261.84400
• Monoisotopic Mass: 261.844416
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 79.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 4.2

Experimental Properties

• Density: 1.61
• Boiling Point: 273.5°C at 760 mmHg
• Flash Point: 121.2°C
• Refractive Index: 1.514
• PSA: 0.00000
• LogP: 3.80860

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides Organochlorides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides